Cas no 3684-46-6 (Broxaldine)

• Product Name: Broxaldine
• CAS No: 3684-46-6
• MF: C₁₇H₁₁Br₂NO₂
• MW: 421.082742929459
• MDL: MFCD00865040
• CID: 305941
• PubChem ID: 77262
• Update Time: 2025-07-11

Broxaldine Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol,5,7-dibromo-2-methyl-, 8-benzoate
• Brobenzoxaldine
• broxaldine
• 5,7-Bibromo-2-methylquinolin-8-ol
• 5,7-Dibrom-8-benzoyloxy-chinaldin
• 5,7-Dibromo-2-methylquinoline-8-ol benzoate
• 5,7-Dibromo-8-benzoyloxy-2-methylquinoline
• 8-benzoyloxy-5,7-dibromo-2-methyl-quinoline
• BROXALDINE [INN]
• BCP28972
• AB01563361_01
• Q27263530
• 5,7-Dibrom-2-methyl-8-chinolyl benzoat
• BROXALDINE [MART.]
• SR-01000944260-1
• EINECS 222-971-1
• HY-B1143
• EX-A1439
• MS-27392
• SCHEMBL2109050
• BROXALDINE [WHO-DD]
• DTXSID70863245
• Broxaldina [INN-Spanish]
• 6308U1DL5F
• AC-36846
• Brobenzoxaldine;AL 307; AL-307; AL307
• 3684-46-6
• 5,7-Dibromo-2-methyl-8-quinolinol benzoate ester
• CS-4747
• (5,7-dibromo-2-methylquinolin-8-yl) benzoate
• Benzoesaeure-(5,7-dibrom-2-methyl-8-chinolyl)ester
• CHEMBL2104247
• NS00047920
• SR-01000944260
• 5,7-dibromo-2-methylquinolin-8-yl benzoate
• Broxaldine [INN:DCF]
• IJTPLVAAROHGGB-UHFFFAOYSA-N
• 5,7-Dibromo-8-benzoyloxyquinaldine
• UNII-6308U1DL5F
• AL 307
• 8-Quinolinol, 5,7-dibromo-2-methyl-, benzoate
• Broxaldin
• CCG-213893
• Broxaldinum [INN-Latin]
• AKOS037505629
• Broxaldinum
• Broxaldina
• G12693
• Broxaldine?
• DA-51429
• BRD-K36222532-001-01-8
• Broxaldine

• MDL： MFCD00865040
• Inchi： 1S/C17H11Br2NO2/c1-10-7-8-12-13(18)9-14(19)16(15(12)20-10)22-17(21)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： IJTPLVAAROHGGB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2C1=CC=C(C)N=2)OC(C1C=CC=CC=1)=O)Br

Computed Properties

• Exact Mass: 418.91600
• Monoisotopic Mass: 418.916
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.692
• Boiling Point: 538.1°C at 760 mmHg
• Flash Point: 279.2°C
• Refractive Index: 1.68
• PSA: 39.19000
• LogP: 5.28740

Broxaldine Security Information

• Hazardous Material transportation number：3249
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines